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Compound of Interest

Compound Name: Profadol

Cat. No.: B10784777 Get Quote

Disclaimer: The following information is based on limited available data for Profadol. Detailed

safety, handling, and disposal protocols are not readily available in public resources. Profadol
is a distinct substance from the more common anesthetic agent, Propofol, and the two should

not be confused. Researchers, scientists, and drug development professionals should exercise

extreme caution and consult with a qualified safety professional before handling this

compound. The information provided here is for preliminary informational purposes only and

does not constitute a comprehensive safety guide.

Profadol (also known as CI-572) is an opioid analgesic that was developed in the 1960s.[1] It

is classified as a mixed agonist-antagonist of the μ-opioid receptor.[1] Its analgesic potency is

reported to be comparable to that of pethidine (meperidine), while its antagonistic effect is

approximately 1/50th that of nalorphine.[1]

Physicochemical Properties
Due to the limited publicly available data, a comprehensive table of all quantitative data cannot

be provided. The following table summarizes the basic chemical properties of Profadol.
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Property Value

IUPAC Name 3-(1-methyl-3-propylpyrrolidin-3-yl)phenol

Molecular Formula C₁₄H₂₁NO[1][2]

Molar Mass 219.328 g·mol⁻¹[1]

CAS Number 428-37-5[2]

Personal Protective Equipment (PPE)
Specific personal protective equipment (PPE) guidelines for handling Profadol are not

available in the searched resources. As a matter of standard laboratory safety practice when

handling any opioid compound or substance with unknown toxicity, the following PPE should be

considered the minimum requirement:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin contact.

Eye Protection: Safety glasses with side shields or chemical splash goggles are necessary

to protect the eyes from splashes.

Lab Coat: A fully buttoned lab coat should be worn to protect street clothing and skin.

Respiratory Protection: If there is a risk of generating aerosols or dust, a properly fitted

respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Operational and Disposal Plans
Handling:

Handle Profadol in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.
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Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and secure location, away from incompatible materials. Access should

be restricted to authorized personnel.

Disposal:

Specific disposal instructions for Profadol are not available.

As a general practice for opioid compounds, disposal should be in accordance with all

applicable federal, state, and local regulations for pharmaceutical waste.

Consult your institution's environmental health and safety (EHS) department for specific

guidance on proper disposal procedures. Do not dispose of down the drain or in regular

trash unless explicitly approved by EHS.

Experimental Protocols
Detailed experimental protocols for Profadol are not publicly available in the searched

scientific literature. Researchers planning to use Profadol in experiments should develop a

comprehensive protocol that includes a thorough risk assessment and detailed safety

procedures. This protocol should be reviewed and approved by the relevant institutional safety

committees.

Mechanism of Action and Signaling Pathways
Profadol is described as a mixed agonist-antagonist of the μ-opioid receptor.[1] This suggests

that it binds to the μ-opioid receptor and can produce both opioid-like (agonist) and opioid-

blocking (antagonist) effects. However, specific details regarding the downstream signaling

pathways activated or inhibited by Profadol are not available in the provided search results.

Due to the lack of detailed information on the signaling pathways of Profadol, a diagram

cannot be generated at this time. The following is a placeholder to indicate where such a

diagram would be placed if the information were available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10784777?utm_src=pdf-body
https://www.benchchem.com/product/b10784777?utm_src=pdf-body
https://www.benchchem.com/product/b10784777?utm_src=pdf-body
https://www.benchchem.com/product/b10784777?utm_src=pdf-body
https://en.wikipedia.org/wiki/Profadol
https://www.benchchem.com/product/b10784777?utm_src=pdf-body
https://www.benchchem.com/product/b10784777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


graph Profadol_Signaling_Pathway { layout=dot; rankdir=TB; node [shape=box,

style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4",

color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

}

Caption: Conceptual representation of Profadol's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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